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Compound of Interest

Compound Name: 2-Amino-3,4,6-trichlorophenol

CAS No.: 6358-15-2

Cat. No.: B1265891

Get Quote

Executive Summary
2-Amino-3,4,6-trichlorophenol (CAS: 6358-15-2) is a halogenated aminophenol derivative

posing significant acute toxicity and environmental persistence risks.[1][2][3][4][5] Unlike simple

solvents, this compound carries the dual hazard profile of a chlorinated phenol (potential dioxin

precursor upon improper combustion) and an aromatic amine (skin sensitization and toxicity).

[1][2][4]

Immediate Core Directive: Do NOT dispose of this compound down the drain or in regular

trash. It requires high-temperature incineration via a licensed hazardous waste facility.[1][2][3]

[4][5] Treat as RCRA Hazardous Waste, specifically segregating it from strong oxidizers and

acids.[1][2][4][5]

Chemical Profile & Hazard Identification
Understanding the molecular behavior of this compound is critical for safety.[1][2][4][5] The

presence of three chlorine atoms on the phenolic ring increases its lipophilicity (skin absorption

potential) and environmental persistence.[1][2][4][5]
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Property Data Operational Implication

Chemical Structure Polychlorinated Aminophenol

High toxicity; potential for

formation of toxic byproducts

(e.g., chloro-dibenzo-p-dioxins)

if heated improperly.[1][2][3][4]

[5]

Physical State Solid (Crystalline)

Dust inhalation risk; requires

HEPA-filtered ventilation or

fume hood.[2][3][5]

Acidity (pKa) ~6-7 (Phenolic OH)

Weakly acidic.[1][2][3][5]

Incompatible with strong bases

and oxidizers.[1][2][4][5]

Solubility
Low in water; Soluble in

organic solvents

Bioaccumulative in aquatic

systems.[3][4][5] Marine

Pollutant.

Signal Word DANGER

Acute Toxicity (Oral/Dermal),

Skin/Eye Irritant, Aquatic

Hazard.[1][2][3][4][5]

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves may provide insufficient protection against prolonged contact with

chlorinated phenols due to permeation.[1][2][4][5]
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Protection Zone Required Equipment Rationale

Hand Protection

Double-gloving required.Inner:

Nitrile (4 mil)Outer: Neoprene

or Viton (if available)

Chlorinated aromatics can

permeate standard nitrile over

time.[1][2][3][4][5] Double layer

provides breakthrough

indication.[1][2][4][5]

Respiratory
Fume Hood (Face Velocity >

100 fpm)

Prevents inhalation of

dust/vapors.[2][3][4][5] If

weighing outside a hood, use

N95 or P100 respirator.[1][2][4]

[5]

Eye/Face Chemical Splash Goggles

Safety glasses are insufficient

due to the risk of corneal

damage from phenolic

compounds.[2][3][4][5]

Body
Lab Coat (Buttoned) +

Chemical Apron

Prevents contamination of

personal clothing; phenols are

rapidly absorbed through skin.

[2][3][4][5]

Disposal & Waste Management Protocol
This protocol ensures compliance with EPA (RCRA) and DOT regulations.[1][2][4] While 2-
Amino-3,4,6-trichlorophenol may not always be explicitly listed with its own "U" or "P" code

depending on the specific synthesis path, it defaults to a Characteristic Hazardous Waste

(Toxicity) or must be managed as a Halogenated Organic.[1][2][3][4][5]

Waste Segregation Logic
CRITICAL: Never mix this waste with:

Oxidizers: Risk of exothermic reaction or fire.[1][2][4][5]

Acids: Potential to alter solubility or generate fumes.[1][2][4][5]
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Non-Halogenated Solvents: Mixing increases the disposal cost of the entire container to the

"Halogenated" price tier.[1][2][4][5]

Step-by-Step Disposal Workflow
Step 1: Collection & Packaging

Solids: Collect in a wide-mouth high-density polyethylene (HDPE) jar.

Solutions: Collect in a dedicated "Halogenated Solvent" carboy (e.g., if dissolved in DCM or

Methanol).[1][2][4][5]

Labeling: Affix a hazardous waste tag immediately upon the first addition of waste.[1][2][4][5]

Step 2: Labeling Requirements Ensure the label explicitly states:

HAZARDOUS WASTE

Chemical Name: 2-Amino-3,4,6-trichlorophenol

Hazards: Toxic, Irritant, Environmental Hazard

Constituents: >95% 2-Amino-3,4,6-trichlorophenol (or % in solution)[1][2][3][4][5]

Step 3: Storage Store in a Satellite Accumulation Area (SAA) inside secondary containment.[1]

[2][4] Keep the container closed at all times except when adding waste.[1][2][4][5]

Step 4: Final Disposal Transfer to EHS/Waste Vendor for High-Temperature Incineration.[1][2]

[4][5] This is the only approved method to destroy the chlorinated ring structure safely.[1][2][4]

[5]

Decision Logic Diagram (DOT & RCRA)
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Waste Generation:
2-Amino-3,4,6-trichlorophenol

Physical State?

Solid Waste Liquid Solution

Container: Wide-mouth HDPE Jar Container: Halogenated Waste Carboy

Labeling:
'Toxic, Halogenated Organic'

DOT Classification:
UN 2020 (Chlorophenols, solid)

OR UN 2811 (Toxic solid, organic)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Waste classification and packaging decision tree ensuring regulatory compliance.[1]

[2][3][4][5]

Emergency Response: Spill Protocol
Scenario: A 5g bottle of solid 2-Amino-3,4,6-trichlorophenol shatters on the floor.
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Evacuate & Alert: Clear the immediate area. Alert nearby personnel.

PPE Up: Don nitrile + neoprene gloves, goggles, and a lab coat.[1][2][4][5] Wear a dust mask

(N95) if powder is visible in the air.[1][2][4]

Containment: Cover the spill with a damp paper towel to prevent dust generation.[1][2][4][5]

Do not dry sweep.[1][2][4][5][6]

Cleanup:

Scoop up the material using a plastic scoop or dustpan.[1][2][4][5]

Wipe the area 3 times with soap and water.[1][2][4][5]

Place all cleanup materials (towels, gloves, scoop) into a heavy-duty plastic bag.[1][2][4][5]

Disposal: Label the bag as "Hazardous Waste: Debris contaminated with Chlorinated

Phenols" and process as solid hazardous waste.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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